Cas no 87546-18-7 (Flumiclorac-pentyl)

Flumiclorac-pentyl is a selective herbicide belonging to the protoporphyrinogen oxidase (PPO) inhibitor class. It is primarily used for post-emergence control of broadleaf weeds in crops such as soybeans and cereals. The compound acts by disrupting chlorophyll synthesis, leading to rapid desiccation and necrosis of susceptible weeds. Its pentyl ester formulation enhances foliar absorption and rainfastness, ensuring reliable performance under varying environmental conditions. Flumiclorac-pentyl exhibits low mammalian toxicity and minimal residual activity, making it suitable for integrated weed management programs. Its selectivity and efficacy against resistant weed populations underscore its utility in modern agricultural systems.
Flumiclorac-pentyl structure
Flumiclorac-pentyl structure
Product Name:Flumiclorac-pentyl
CAS No:87546-18-7
MF:C21H23ClFNO5
MW:423.86242890358
CID:838474
Update Time:2025-05-24

Flumiclorac-pentyl Chemical and Physical Properties

Names and Identifiers

    • Flumiclorac-pentyl
    • SUMIVERDE
    • RESOURCE
    • flumiclorac-pentyl (bsi,pa iso,ansi)
    • PENTYL2-CHLORO-4-FLUORO-5-(3,4,5,6-TETRAHYDROPHTHALIMIDO)PHENOXYACETATE
    • PENTYL2-CHLORO-4-FLUORO-5-(3,4,5,6-TETRAHYDROPHTHALIMIDO).
    • pentyl-[2-chloro-5-(cyclohex-1-ene-1,2-dicarboxamido)-4-fluorophenoxy] acetate
    • S 23031
    • Flumiclorac-pentyl Solution
    • pentyl 2-[2-chloro-5-(1,3-dioxo-4,5,6,7-tetrahydroisoindol-2-yl)-4-fluorophenoxy]acetate
    • pentyl [2-chloro-5-(1,3-dioxo-1,3,4,5,6,7-hexahydro-2H-isoindol-2-yl)-4-fluorophenoxy]acetate
    • pentyl [2-chloro-5-(cyclohex-1-ene-1,2-dicarboximido)-4-fluororophenoxy]acetate
    • pentyl 2-[2-chloro-4-fluoro-5-(1,3,4,5,6,7-hexahydro-1,3-dioxo-2H-isoindol-2-yl)phenoxy]acetate
    • S 2303
    • V 23031
    • 2-[2-Chloro-4-fluoro-5-(1,3,4,5,6,7-hexahydro-1,3-dioxo-2H-isoindol-2-yl)phenoxy]acetic acid pentyl ester
    • Acetic acid, [2-chloro-4-fluoro-5-(1,3,4,5,6,7-hexahydro-1,3-dioxo-2H-isoindol-2-yl)phenoxy]-, pentyl ester (9CI)
    • Flumiclorac pentyl ester
    • Inchi: 1S/C21H23ClFNO5/c1-2-3-6-9-28-19(25)12-29-18-11-17(16(23)10-15(18)22)24-20(26)13-7-4-5-8-14(13)21(24)27/h10-11H,2-9,12H2,1H3
    • InChI Key: IRECWLYBCAZIJM-UHFFFAOYSA-N
    • SMILES: O=C(COC1C(Cl)=CC(F)=C(N2C(=O)C3CCCCC=3C2=O)C=1)OCCCCC

Computed Properties

  • Exact Mass: 423.12500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 654
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.8

Experimental Properties

  • Color/Form: The pure product is a white powdery solid
  • Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 90-91 ºC
  • Solubility: Insuluble (5.9E-5 g/L) (25 ºC),
  • PSA: 72.91000
  • LogP: 4.40010

Flumiclorac-pentyl Security Information

  • Toxicity:LD50 in rats (mg/kg): >5000 orally; >2000 dermally (Kamoshita)

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Flumiclorac-pentyl Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Acetic acid ,  Piperidine Solvents: Toluene ;  6 h, reflux
Reference
Synthesis of novel herbicide flumiclorac-pentyl
Lu, Yang; et al, Nongyao Kexue Yu Guanli, 2009, 30(6), 33-35

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuryl chloride
Reference
3-Amino-4-fluorophenol
, Japan, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  rt → 0 °C; 5 - 6 h; 0.9 MPa; 1 MPa, 50 °C
2.1 Catalysts: Acetic acid ,  Piperidine Solvents: Toluene ;  6 h, reflux
Reference
Synthesis of novel herbicide flumiclorac-pintyl
Lu, Yang; et al, Huagong Jishu Yu Kaifa, 2009, 38(6), 14-16

Production Method 4

Reaction Conditions
Reference
Tetrahydrophthalimide compounds and their use
, European Patent Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Dichloromethane ;  50 °C
1.2 Reagents: Fuming nitric acid ;  1 h, 50 °C; 50 °C → 75 °C; 3 h, 75 °C
2.1 Catalysts: Palladium ,  Carbon Solvents: Toluene ;  5 h, 1 MPa, rt
3.1 Reagents: Acetic acid Catalysts: Piperidine Solvents: Toluene ;  5 h, reflux
Reference
Study on new synthesis process of flumiclorac-pentyl
Tu, Mei-ling; et al, Zhejiang Gongye Daxue Xuebao, 2009, 37(2), 152-155

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  30 min, 45 °C
1.2 pH 9, 45 °C; 6 - 7 h, pH 9, 45 °C; 45 °C → 10 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  rt → 0 °C; 5 - 6 h; 0.9 MPa; 1 MPa, 50 °C
3.1 Catalysts: Acetic acid ,  Piperidine Solvents: Toluene ;  6 h, reflux
Reference
Synthesis of novel herbicide flumiclorac-pintyl
Lu, Yang; et al, Huagong Jishu Yu Kaifa, 2009, 38(6), 14-16

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  20 min, 40 - 45 °C
1.2 1 h, 40 - 45 °C; 6 h, 40 - 45 °C; 45 °C → 20 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  0.9 MPa; 5 h, 0.9 - 1.1 MPa, 50 - 55 °C
3.1 Catalysts: Acetic acid ,  Piperidine Solvents: Toluene ;  rt → reflux; 6 h, reflux
Reference
Synthesis of 2-[2-chloro-4-fluoro-5-(1,3,4,5,6,7-hexahydro-1,3-dioxo-2H-isoindol-2-yl)phenoxy]acetic acid pentyl ester (flumiclorac-pentyl)
Zhang, Liyong; et al, Nongyao, 2007, 46(5), 307-309

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide
3.1 Reagents: Acetic acid ,  Iron Solvents: Water
4.1 Reagents: Propionic acid ,  Piperidine Solvents: Toluene
Reference
Synthesis of herbicide flumiclorac-pentyl
Wu, Hao; et al, Nongyao, 2000, 39(11),

Production Method 9

Reaction Conditions
1.1 Reagents: Chlorine Solvents: 1,2-Dichloroethane ;  6 - 8 °C
2.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: 1,2-Dichloroethane ,  Water ;  6 - 80 °C
2.2 Reagents: Triphosgene Solvents: 1,2-Dichloroethane ;  6 - 80 °C
2.3 Reagents: Sulfuric acid ,  Fuming nitric acid Solvents: Water ;  4 - 5 h, 80 °C
2.4 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  4 h, reflux; reflux → 10 °C
3.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  30 min, 45 °C
3.2 pH 9, 45 °C; 6 - 7 h, pH 9, 45 °C; 45 °C → 10 °C
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  0.9 MPa; 5 - 6 h, 1 MPa, 50 °C
5.1 Catalysts: Acetic acid ,  Piperidine Solvents: Toluene ;  6 h, reflux
Reference
Synthesis of novel herbicide flumiclorac-pentyl
Lu, Yang; et al, Nongyao Kexue Yu Guanli, 2009, 30(6), 33-35

Production Method 10

Reaction Conditions
1.1 Catalysts: Acetic acid ,  Piperidine Solvents: Toluene ;  6 h, reflux
Reference
Synthesis of novel herbicide flumiclorac-pintyl
Lu, Yang; et al, Huagong Jishu Yu Kaifa, 2009, 38(6), 14-16

Production Method 11

Reaction Conditions
1.1 Catalysts: Acetic acid ,  Piperidine Solvents: Toluene ;  rt → reflux; 6 h, reflux
Reference
Synthesis of 2-[2-chloro-4-fluoro-5-(1,3,4,5,6,7-hexahydro-1,3-dioxo-2H-isoindol-2-yl)phenoxy]acetic acid pentyl ester (flumiclorac-pentyl)
Zhang, Liyong; et al, Nongyao, 2007, 46(5), 307-309

Production Method 12

Reaction Conditions
Reference
Tetrahydrophthalimide compounds and their use
, European Patent Organization, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  0.9 MPa; 5 - 6 h, 1 MPa, 50 °C
2.1 Catalysts: Acetic acid ,  Piperidine Solvents: Toluene ;  6 h, reflux
Reference
Synthesis of novel herbicide flumiclorac-pentyl
Lu, Yang; et al, Nongyao Kexue Yu Guanli, 2009, 30(6), 33-35

Production Method 14

Reaction Conditions
1.1 Catalysts: Palladium ,  Carbon Solvents: Toluene ;  5 h, 1 MPa, rt
2.1 Reagents: Acetic acid Catalysts: Piperidine Solvents: Toluene ;  5 h, reflux
Reference
Study on new synthesis process of flumiclorac-pentyl
Tu, Mei-ling; et al, Zhejiang Gongye Daxue Xuebao, 2009, 37(2), 152-155

Production Method 15

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  30 min, 45 °C
1.2 pH 9, 45 °C; 6 - 7 h, pH 9, 45 °C; 45 °C → 10 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  0.9 MPa; 5 - 6 h, 1 MPa, 50 °C
3.1 Catalysts: Acetic acid ,  Piperidine Solvents: Toluene ;  6 h, reflux
Reference
Synthesis of novel herbicide flumiclorac-pentyl
Lu, Yang; et al, Nongyao Kexue Yu Guanli, 2009, 30(6), 33-35

Production Method 16

Reaction Conditions
Reference
Tetrahydrophthalimide compounds and their use
, European Patent Organization, , ,

Production Method 17

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  50 °C; 5 h, 80 °C
2.1 Reagents: Sulfuric acid Solvents: Dichloromethane ;  50 °C
2.2 Reagents: Fuming nitric acid ;  1 h, 50 °C; 50 °C → 75 °C; 3 h, 75 °C
3.1 Catalysts: Palladium ,  Carbon Solvents: Toluene ;  5 h, 1 MPa, rt
4.1 Reagents: Acetic acid Catalysts: Piperidine Solvents: Toluene ;  5 h, reflux
Reference
Study on new synthesis process of flumiclorac-pentyl
Tu, Mei-ling; et al, Zhejiang Gongye Daxue Xuebao, 2009, 37(2), 152-155

Production Method 18

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: 1,2-Dichloroethane ,  Water ;  6 - 80 °C
1.2 Reagents: Triphosgene Solvents: 1,2-Dichloroethane ;  6 - 80 °C
1.3 Reagents: Sulfuric acid ,  Fuming nitric acid Solvents: Water ;  4 - 5 h, 80 °C
1.4 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  4 h, reflux; reflux → 10 °C
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  30 min, 45 °C
2.2 pH 9, 45 °C; 6 - 7 h, pH 9, 45 °C; 45 °C → 10 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  0.9 MPa; 5 - 6 h, 1 MPa, 50 °C
4.1 Catalysts: Acetic acid ,  Piperidine Solvents: Toluene ;  6 h, reflux
Reference
Synthesis of novel herbicide flumiclorac-pentyl
Lu, Yang; et al, Nongyao Kexue Yu Guanli, 2009, 30(6), 33-35

Production Method 19

Reaction Conditions
1.1 Reagents: Chlorine Solvents: 1,2-Dichloroethane ;  6 - 8 °C
1.2 Reagents: Sodium hydroxide ,  Triphosgene Catalysts: Tetrabutylammonium bromide Solvents: 1,2-Dichloroethane ,  Water ;  6 - 8 °C
1.3 Reagents: Sulfuric acid ,  Fuming nitric acid Solvents: Water ;  rt; rt → 80 °C; 4 - 5 h, 80 °C
1.4 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  4 h, reflux; reflux → 10 °C
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  30 min, 45 °C
2.2 pH 9, 45 °C; 6 - 7 h, pH 9, 45 °C; 45 °C → 10 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  rt → 0 °C; 5 - 6 h; 0.9 MPa; 1 MPa, 50 °C
4.1 Catalysts: Acetic acid ,  Piperidine Solvents: Toluene ;  6 h, reflux
Reference
Synthesis of novel herbicide flumiclorac-pintyl
Lu, Yang; et al, Huagong Jishu Yu Kaifa, 2009, 38(6), 14-16

Production Method 20

Reaction Conditions
1.1 Reagents: Chlorine Solvents: 1,2-Dichloroethane ;  3 - 4 h, 5 - 10 °C
1.2 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ;  20 - 30 °C
1.3 Reagents: Phosgene Solvents: 1,2-Dichloroethane ;  3 h, 20 - 30 °C; 1 h, 20 - 30 °C
1.4 Reagents: Sulfuric acid ,  Fuming nitric acid Solvents: Water ;  1 h, 40 - 60 °C; 60 °C → 80 °C; 3 h, 75 - 80 °C
1.5 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  4 h, reflux; reflux → 10 °C
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  20 min, 40 - 45 °C
2.2 1 h, 40 - 45 °C; 6 h, 40 - 45 °C; 45 °C → 20 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  0.9 MPa; 5 h, 0.9 - 1.1 MPa, 50 - 55 °C
4.1 Catalysts: Acetic acid ,  Piperidine Solvents: Toluene ;  rt → reflux; 6 h, reflux
Reference
Synthesis of 2-[2-chloro-4-fluoro-5-(1,3,4,5,6,7-hexahydro-1,3-dioxo-2H-isoindol-2-yl)phenoxy]acetic acid pentyl ester (flumiclorac-pentyl)
Zhang, Liyong; et al, Nongyao, 2007, 46(5), 307-309

Production Method 21

Reaction Conditions
Reference
Tetrahydrophthalimide compounds and their use
, European Patent Organization, , ,

Production Method 22

Reaction Conditions
1.1 Reagents: Chlorine
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Sulfuric acid ,  Nitric acid
2.1 Reagents: Sodium hydroxide Solvents: Water
3.1 Reagents: Potassium carbonate Solvents: Dimethylformamide
4.1 Reagents: Acetic acid ,  Iron Solvents: Water
5.1 Reagents: Propionic acid ,  Piperidine Solvents: Toluene
Reference
Synthesis of herbicide flumiclorac-pentyl
Wu, Hao; et al, Nongyao, 2000, 39(11),

Production Method 23

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid
2.1 -
3.1 -
4.1 -
5.1 -
Reference
Tetrahydrophthalimide compounds and their use
, European Patent Organization, , ,

Flumiclorac-pentyl Raw materials

Flumiclorac-pentyl Preparation Products

Flumiclorac-pentyl Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:87546-18-7)FLUMICLORAC-PENTYL
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Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:87546-18-7)Flumiclorac-pentyl
Order Number:LE15161
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
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Additional information on Flumiclorac-pentyl

Introduction to Flumiclorac-pentyl (CAS No. 87546-18-7) in Modern Chemical and Pharmaceutical Applications

Flumiclorac-pentyl, a compound with the chemical identifier CAS No. 87546-18-7, has emerged as a significant molecule in the realm of chemical and pharmaceutical research. This compound, belonging to the class of chlorinated pyridine derivatives, has garnered attention due to its unique structural properties and versatile applications. The systematic name, Flumiclorac-pentyl, reflects its chemical composition and functional groups, which contribute to its reactivity and utility in various synthetic pathways.

The molecular structure of Flumiclorac-pentyl is characterized by a pyridine core substituted with a fluoro group and a chloro group at specific positions. These substituents enhance its interaction with biological targets, making it a valuable intermediate in the synthesis of agrochemicals and pharmaceuticals. The compound's solubility profile and stability under different conditions have been extensively studied, providing insights into its potential applications in industrial processes.

In recent years, Flumiclorac-pentyl has been explored for its role in developing novel agrochemical formulations. Its ability to inhibit specific enzymatic pathways in plants has made it a candidate for use as a herbicide. Research indicates that Flumiclorac-pentyl can selectively target broadleaf weeds without harming crops, thereby offering an efficient solution for modern agriculture. This selective toxicity is attributed to its precise interaction with plant-specific enzymes, which are absent or less prevalent in monocot species.

The pharmaceutical industry has also shown interest in Flumiclorac-pentyl due to its potential as a bioactive molecule. Studies have demonstrated its efficacy in inhibiting certain enzymes involved in metabolic pathways relevant to human health. For instance, preliminary research suggests that Flumiclorac-pentyl may interfere with the activity of enzymes such as cytochrome P450, which are crucial in drug metabolism. This property could make it a valuable component in drug development pipelines, particularly for compounds that require metabolic stabilization.

Advances in synthetic chemistry have enabled the development of more efficient methods for producing Flumiclorac-pentyl on an industrial scale. Modern catalytic processes have reduced the environmental impact of its synthesis while improving yield and purity. These innovations align with global trends toward sustainable chemical manufacturing, ensuring that the compound remains accessible for research and commercial applications without compromising ecological standards.

The safety profile of Flumiclorac-pentyl is another critical aspect that has been thoroughly evaluated. Toxicological studies have assessed its effects on various organisms, providing data on its acute and chronic toxicity. The results indicate that when handled properly, Flumiclorac-pentyl poses minimal risk to human health and the environment. However, adherence to standard laboratory protocols is essential to mitigate any potential hazards associated with its use.

Future research directions for Flumiclorac-pentyl include exploring its potential in drug discovery and developing greener synthetic methodologies. Collaborative efforts between academia and industry are expected to yield novel derivatives with enhanced properties. These derivatives could expand the range of applications for Flumiclorac-pentyl, further solidifying its importance in chemical and pharmaceutical sciences.

The integration of computational modeling into the study of Flumiclorac-pentyl has accelerated the understanding of its interactions at the molecular level. Techniques such as molecular dynamics simulations and quantum chemistry calculations have provided detailed insights into how this compound behaves in different environments. Such computational approaches are indispensable tools for optimizing its design and function.

In conclusion, Flumiclorac-pentyl (CAS No. 87546-18-7) represents a promising compound with diverse applications in agriculture and pharmaceuticals. Its unique chemical properties, coupled with ongoing research efforts, position it as a cornerstone molecule in modern chemical innovation. As scientific understanding continues to evolve, the potential uses for Flumiclorac-pentyl are likely to expand, reinforcing its significance in both academic research and industrial applications.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:87546-18-7)FLUMICLORAC-PENTYL
sfd13369
Purity:99%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:87546-18-7)Flumiclorac-pentyl
LE15161
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email